Cas no 2460749-06-6 (2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine)

• Product Name: 2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine
• CAS No: 2460749-06-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD32703020
• CID: 5670975
• PubChem ID: 155820661
• Update Time: 2025-10-12

2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2460749-06-6
• EN300-39871302
• 2-[(1r,5s)-2-oxabicyclo[3.1.1]heptan-1-yl]ethan-1-amine
• 2-{2-oxabicyclo[3.1.1]heptan-1-yl}ethan-1-amine
• EN300-26983345
• 2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine

• MDL： MFCD32703020
• Inchi： 1S/C8H15NO/c9-3-2-8-5-7(6-8)1-4-10-8/h7H,1-6,9H2
• InChI Key： VMEZWHAEQCFDKW-UHFFFAOYSA-N
• SMILES： O1CCC2CC1(CCN)C2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine

Professional Introduction to Compound with CAS No. 2460749-06-6 and Product Name: 2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine

The compound identified by the CAS number 2460749-06-6 and the product name 2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications.

At the core of understanding this compound lies its unique molecular architecture, which is characterized by a bicyclo3.1.1heptane moiety integrated with an amine functional group. The bicyclo3.1.1heptane ring system is a fused three-membered cyclopropane ring connected to two other cyclohexane rings, providing a rigid framework that influences the compound's stereochemistry and reactivity. The presence of the 2-oxabicyclo3.1.1heptan-1-yl substituent further enhances its complexity, introducing an oxygen atom into the ring system, which can participate in various hydrogen bonding interactions and influence electronic properties.

Recent advancements in medicinal chemistry have highlighted the importance of such structural motifs in drug design. The bicyclo3.1.1heptane scaffold, due to its inherent rigidity and unique spatial orientation, has been explored for its potential in modulating biological targets with high specificity. This structural feature is particularly valuable in the development of small-molecule inhibitors where precise binding interactions are critical for efficacy.

The amine functional group at the ethan-1-position serves as a key pharmacophore, capable of forming multiple hydrogen bonds with biological targets such as proteins and enzymes. This amine group can also undergo further derivatization, allowing for the synthesis of analogs with tailored properties. The combination of these features makes this compound a promising candidate for further investigation in therapeutic applications.

In the context of current research, compounds featuring bicyclo3.1.1heptane moieties have been associated with various pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The oxygen atom introduced by the 2-oxabicyclo3.1.1heptan-1-yl substituent can enhance solubility and bioavailability, which are critical factors in drug development. Additionally, the rigid structure of the bicyclo system can improve binding affinity by reducing conformational flexibility.

One particularly exciting area of research involves the application of this compound as a precursor in the synthesis of more complex molecules with enhanced biological activity. For instance, recent studies have demonstrated that derivatives of 2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine can be modified to produce potent scaffolds for kinase inhibitors or G protein-coupled receptor (GPCR) modulators. These modifications often involve introducing additional functional groups or altering the substitution pattern on the bicyclo ring system to optimize interactions with specific biological targets.

The chemical synthesis of this compound presents both challenges and opportunities for innovation. The construction of the bicyclo3.1.1heptane core requires sophisticated synthetic strategies, often involving cyclization reactions or transition-metal-catalyzed processes to achieve high yields and enantiopurity. Advances in catalytic methods have enabled more efficient access to these complex structures, making it feasible to explore larger libraries of derivatives for drug discovery purposes.

The pharmacokinetic properties of 2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine are also under active investigation to ensure its suitability for therapeutic use. Studies have focused on optimizing metabolic stability, reducing potential side effects, and improving oral bioavailability through structural modifications such as prodrugs or covalent linkers that enhance delivery to target tissues.

In conclusion, the compound with CAS number 2460749-06-6, known as 2-{2-oxabicyclo3.1.1heptan-1-yl}ethan-1amine, represents a compelling example of how innovative molecular design can lead to new therapeutic agents with significant potential in medicine and biotechnology. Its unique structural features offer opportunities for developing drugs with improved efficacy and selectivity, making it an attractive focus for ongoing research efforts.